(S,R,S)-Ahpc-peg2-NH2

• IUPAC Name: (2S,4R)-1-[(2S)-2-[[2-[2-(2-aminoethoxy)ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C28H41N5O6S/c1-18-24(40-17-31-18)20-7-5-19(6-8-20)14-30-26(36)22-13-21(34)15-33(22)27(37)25(28(2,3)4)32-23(35)16-39-12-11-38-10-9-29/h5-8,17,21-22,25,34H,9-16,29H2,1-4H3,(H,30,36)(H,32,35)/t21-,22+,25-/m1/s1
• InChI Key: XWDVNBVOCHHWAD-OTNCWRBYSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCN)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)COCCOCCN)O
• Molecular Formula: C28H41N5O6S
• Molecular Weight: 575.7 g/mol

Description

VH032-PEG2-NH2 is a synthesized compound that serves as a ligand for von Hippel-Lindau (VHL) proteins. It is commonly used in the synthesis of proteolysis-targeting chimeras (PROTACs), which are molecules designed to degrade specific proteins by recruiting E3 ubiquitin ligases .

Scientific Research Applications

VH032-PEG2-NH2 has a wide range of applications in scientific research:

Chemistry: Used in the synthesis of PROTACs to study protein degradation mechanisms

Biology: Employed in cellular studies to investigate the role of specific proteins in various biological processes

Medicine: Potential therapeutic applications in targeting and degrading disease-related proteins

Industry: Utilized in the development of novel drug candidates and therapeutic strategies

Mechanism of Action

The mechanism of action of “(S,R,S)-Ahpc-peg2-NH2” is likely related to its stereochemistry. The R and S configurations are determined by the Cahn-Ingold-Prelog priority rules.

Safety and Hazards

The safety and hazards of a compound like “(S,R,S)-Ahpc-peg2-NH2” would be determined by its specific physical and chemical properties. Risk and Safety Statements, also known as R/S statements, is a system of hazard codes and phrases for labeling dangerous chemicals and compounds.

Future Directions

The future directions of research on compounds like “(S,R,S)-Ahpc-peg2-NH2” could involve further exploration of their synthesis, properties, and applications. For instance, the development of fully stereodivergent strategies to access the full complement of stereoisomers of products bearing multiple stereocenters is a fundamental task in asymmetric synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of VH032-PEG2-NH2 involves the conjugation of VH032 with a polyethylene glycol (PEG) linker and an amine group. The process typically starts with the Boc-protected form of VH032, which is then deprotected under acidic conditions to yield VH032-PEG2-NH2 .

Industrial Production Methods

Industrial production of VH032-PEG2-NH2 follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions, including temperature, pH, and solvent choice, to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

VH032-PEG2-NH2 primarily undergoes substitution reactions, where the amine group can react with various electrophiles. It can also participate in conjugation reactions to form PROTACs .

Common Reagents and Conditions

Common reagents used in the reactions involving VH032-PEG2-NH2 include acids for deprotection, electrophiles for substitution, and coupling agents for conjugation. Typical conditions involve mild temperatures and neutral to slightly acidic pH .

Major Products

The major products formed from reactions involving VH032-PEG2-NH2 are typically PROTAC molecules, which consist of the VH032 ligand, a PEG linker, and a target protein ligand .

Comparison with Similar Compounds

Similar Compounds

(S,R,S)-AHPC-PEG2-NH2: Another E3 ligase ligand-linker conjugate used in PROTAC synthesis

Lenalidomide hemihydrate: A ligand for the ubiquitin E3 ligase cereblon, used in the recruitment of CRBN protein

Thalidomide-O-COOH: A thalidomide-based cereblon ligand used in the recruitment of CRBN protein

Uniqueness

VH032-PEG2-NH2 is unique due to its specific binding affinity for VHL proteins and its role in the synthesis of PROTACs. This specificity allows for targeted protein degradation, making it a valuable tool in both research and therapeutic applications .